Cas no 93089-86-2 (2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride)

• Product Name: 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride
• CAS No: 93089-86-2
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 3140148
• PubChem ID: 17368245
• Update Time: 2025-11-02

2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride
• 2-methyl-3H-benzimidazole-5-carboxylic acid;hydrochloride
• 805-701-2
• 2-Methyl-1H-benzimidazole-5-carboxylic acid hydrochloride
• 2-methyl-1 h-benzoimidazole-5-carboxylic acid hydrochloride
• SCHEMBL7331906
• 2-methylbenzimidazole-5-carboxylic acid hydrochloride
• MBTOZVMYBGBPOH-UHFFFAOYSA-N
• AKOS015996301
• EN300-128450
• 2-Methyl-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride
• 2-methyl-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
• CS-0232744
• GEO-02476
• 2-methyl-1h-benzoimidazole-5-carboxylic acid, hydrochloride
• Z1622825549
• 2-Methyl-1H-benzo[d]imidazole-5-carboxylicacidhydrochloride
• 93089-86-2
• 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride

• MDL： MFCD02856477
• Inchi： 1S/C9H8N2O2.ClH/c1-5-10-7-3-2-6(9(12)13)4-8(7)11-5;/h2-4H,1H3,(H,10,11)(H,12,13);1H
• InChI Key： MBTOZVMYBGBPOH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2=C(C=1)NC(C)=N2)=O

Computed Properties

• Exact Mass: 212.0352552Da
• Monoisotopic Mass: 212.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride

Recent Advances in the Study of 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid Hydrochloride (CAS: 93089-86-2)

The compound 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride (CAS: 93089-86-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its benzodiazole core, has been explored for its pharmacological properties, including its role as a building block for more complex molecules. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a promising candidate for further research.

One of the key areas of interest is the compound's utility as an intermediate in the synthesis of bioactive molecules. Researchers have reported its use in the development of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The presence of the carboxylic acid group and the hydrochloride salt enhances its solubility and reactivity, facilitating its incorporation into larger pharmacophores. Recent publications highlight its role in the design of novel small-molecule therapeutics, particularly in oncology and neurology.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the structural-activity relationship (SAR) of derivatives of 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride. The study revealed that modifications at the 2-methyl position and the carboxylic acid group significantly influenced the compound's binding affinity to target proteins. These findings open new avenues for optimizing the compound's efficacy and selectivity in drug design.

Another recent advancement involves the use of computational chemistry to predict the compound's interactions with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into its binding modes and energetics, aiding in the rational design of derivatives with improved pharmacokinetic properties. Such approaches are expected to accelerate the discovery of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride and its derivatives. Researchers are exploring greener synthetic routes and more efficient purification techniques to address these issues. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating laboratory findings into clinical applications.

In conclusion, 2-methyl-1H-1,3-benzodiazole-5-carboxylic Acid hydrochloride (CAS: 93089-86-2) represents a versatile and valuable compound in modern drug discovery. Its ongoing study underscores the importance of heterocyclic chemistry in developing new therapeutic agents. Future research should focus on expanding its applications, optimizing its synthetic pathways, and validating its efficacy in preclinical and clinical settings.